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Compound of Interest |

Tris(2-methoxyphenyl)bismuth
Compound Name:

Dichloride
CAS No.: 121899-81-8
Cat. No.: B048044

Get Quote

Organobismuth chemistry has garnered significant attention due to bismuth's low cost, low

toxicity, and environmentally benign nature compared to other heavy metals.[1][2] Among the
diverse classes of organobismuth compounds, pentavalent species like Tris(2-
methoxyphenyl)bismuth Dichloride stand out. This compound, with its central bismuth atom
coordinated to three 2-methoxyphenyl groups and two chloride ions, is a versatile
organometallic reagent.[3] It serves as a valuable tool in various scientific domains, showing
potential as a catalyst in organic synthesis and as a precursor for advanced materials.[3][4]
Notably, its structure has made it a candidate for investigation in medicinal chemistry, including
anti-cancer research.[3]

This guide provides a comprehensive, in-depth exploration of the synthesis of Tris(2-
methoxyphenyl)bismuth Dichloride, designed for researchers and professionals in chemistry
and drug development. We will delve into the mechanistic underpinnings of the synthetic
pathway, provide detailed experimental protocols, and explain the causality behind critical
experimental choices.
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Synthetic Strategy: A Two-Stage Pathway

The synthesis of Tris(2-methoxyphenyl)bismuth Dichloride is efficiently achieved through a
robust, two-step process. This common strategy for preparing triarylbismuth(V) dihalides
involves:

» Formation of a Trivalent Precursor: The synthesis of the triarylbismuthine, Tris(2-
methoxyphenyl)bismuth, via the Grignard reaction. This step establishes the core carbon-
bismuth bonds.

» Oxidative Addition: The subsequent chlorination of the trivalent Tris(2-
methoxyphenyl)bismuth to yield the final, stable pentavalent product, Tris(2-
methoxyphenyl)bismuth Dichloride.[5][6]

This pathway leverages well-established, high-yielding organometallic reactions to build the
target molecule.
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Caption: Stepwise formation of the triarylbismuthine via Grignard reaction.

Experimental Protocol: Tris(2-methoxyphenyl)bismuth

Causality & Trustworthiness:This protocol is built on the principle of self-validation. The success
of a Grignard reaction hinges on the rigorous exclusion of atmospheric moisture and protic
solvents, which would instantly quench the highly basic Grignard reagent. [7]Therefore, all
glassware must be oven-dried, and the reaction must be conducted under a dry, inert
atmosphere (e.g., Nitrogen or Argon).
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Materials:

Magnesium turnings

lodine crystal (for initiation)

2-Bromoanisole

Bismuth(lll) Chloride (BiCls)

Anhydrous Diethyl Ether or Tetrahydrofuran (THF)

Saturated aqueous Ammonium Chloride (NH4Cl) solution
Procedure:

o Apparatus Setup: Assemble a three-necked round-bottom flask equipped with a reflux
condenser, a pressure-equalizing dropping funnel, and a nitrogen/argon gas inlet. Ensure all
glassware is thoroughly oven-dried and cooled under a stream of inert gas.

o Grignard Reagent Preparation:

o Place magnesium turnings in the flask. Add a single small crystal of iodine (this helps
activate the magnesium surface).

o Prepare a solution of 2-bromoanisole in anhydrous ether in the dropping funnel.

o Add a small portion (~10%) of the 2-bromoanisole solution to the magnesium. The
reaction is initiated when the brownish iodine color fades and the solution becomes cloudy
and begins to gently reflux. [7]If the reaction does not start, gentle warming may be
required.

o Once initiated, add the remaining 2-bromoanisole solution dropwise at a rate that
maintains a steady reflux. After the addition is complete, continue to stir the mixture for 1-2
hours to ensure complete formation of the Grignard reagent.

e Reaction with Bismuth(lll) Chloride:
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o In a separate flask, prepare a suspension of BiCls in anhydrous ether.
o Cool the freshly prepared Grignard reagent solution in an ice-water bath.

o Transfer the BiCls suspension to the dropping funnel and add it dropwise to the stirred,
cooled Grignard solution. This addition is exothermic and should be controlled to prevent
overheating. A precipitate will form.

o After the addition is complete, remove the ice bath and allow the reaction mixture to stir at
room temperature overnight.

o Workup and Isolation:

o Cool the reaction mixture again in an ice bath. Slowly and carefully quench the reaction by
adding saturated aqueous NHaCl solution dropwise through the dropping funnel. [8]This
will hydrolyze any unreacted Grignard reagent and inorganic salts.

o Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the
agueous layer two more times with diethyl ether.

o Combine the organic extracts, dry over anhydrous magnesium sulfate (MgSOa), filter, and
remove the solvent under reduced pressure to yield the crude Tris(2-
methoxyphenyl)bismuth, which can be used in the next step without further purification.

Part 2: Synthesis of Tris(2-methoxyphenyl)bismuth
Dichloride

With the trivalent precursor in hand, the final step involves increasing the oxidation state and
coordination number of the bismuth center. This is achieved through an oxidative addition
reaction.

Mechanism: Oxidative Addition

Oxidative addition is a fundamental process in organometallic chemistry where a metal
complex is oxidized, and its coordination number increases. [9]In this case, the lone pair on the
bismuth(lIl) center of the triarylbismuthine attacks a chlorinating agent. The chlorine molecule
(or its equivalent) adds across the metal center, breaking the CI-Cl bond and forming two new
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Bi-Cl bonds. This process formally oxidizes the bismuth from a +3 to a +5 oxidation state.
[10]The resulting organobismuth(V) compound typically adopts a trigonal bipyramidal geometry.

[5]

Experimental Protocol: Tris(2-methoxyphenyl)bismuth
Dichloride

Causality & Trustworthiness:The choice of chlorinating agent is critical for safety and control.
While chlorine gas can be used, a solution of sulfuryl chloride (SO2zCl2) in an inert solvent is a
more manageable and quantifiable liquid reagent that provides a controlled source of
electrophilic chlorine.

Materials:

Crude Tris(2-methoxyphenyl)bismuth (from Part 1)

Sulfuryl Chloride (SO2Cl)

Anhydrous Toluene or Benzene

Hexane
Procedure:

» Dissolution: Dissolve the crude Tris(2-methoxyphenyl)bismuth from the previous step in a
minimal amount of anhydrous toluene.

e Chlorination:
o Cool the solution in an ice-water bath to 0 °C.
o Prepare a solution of one equivalent of sulfuryl chloride (SO2Clz) in anhydrous toluene.

o Add the SO2Clz solution dropwise to the stirred, cooled bismuthine solution. The reaction
is typically rapid. The product, being less soluble, often begins to precipitate as a white or
off-white solid.

e |solation and Purification:
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o After the addition is complete, stir the mixture at 0 °C for an additional 30 minutes.

o lIsolate the precipitated solid by vacuum filtration.

o Wash the solid with cold hexane to remove any unreacted starting material and soluble

impurities.

o The product can be further purified by recrystallization from a suitable solvent system

(e.g., toluene/hexane or dichloromethane/hexane) to yield pure, crystalline Tris(2-

methoxyphenyl)bismuth Dichloride.

Data Presentation and Properties

Summarizing the key properties of the final product is essential for identification and

application.
Property Data Source(s)
Molecular Formula C21H21BIiCl203 [11][12]
Molecular Weight 601.28 g/mol [11][12]
White to light yellow powder or
Appearance [11]
crystal
CAS Number 121899-81-8 [11][12]
Melting Point 183 °C (decomposes)
Dichlorotris(2-
Synonyms

methoxyphenyl)bismuth

Safety and Handling

Professional diligence in handling the chemicals involved in this synthesis is paramount.

e General Precautions: All manipulations should be performed in a well-ventilated chemical

fume hood. Personal Protective Equipment (PPE), including safety goggles, lab coat, and

appropriate chemical-resistant gloves, must be worn.
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» Reagent Hazards:

o Ethers (Diethyl Ether, THF): Highly flammable and volatile. Work away from ignition
sources.

o Grignard Reagents: Extremely reactive with water, air (oxygen), and protic solvents.
Handle exclusively under an inert atmosphere.

o Sulfuryl Chloride: Corrosive and reacts violently with water. Handle with extreme care.

o Organobismuth Compounds: The final product is a skin and serious eye irritant. [11]
[12]Avoid inhalation and direct contact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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